Cas no 18422-54-3 (b-D-Psicopyranose,1,2:4,5-bis-O-(1-methylethylidene)-)

• Product Name: b-D-Psicopyranose,1,2:4,5-bis-O-(1-methylethylidene)-
• CAS No: 18422-54-3
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• CID: 122991
• PubChem ID: 11777374
• Update Time: 2025-04-18

b-D-Psicopyranose,1,2:4,5-bis-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• b-D-Psicopyranose,1,2:4,5-bis-O-(1-methylethylidene)-
• 1,2,4,5-di-O-isopropylidene-β-D-fructopyranose
• 1,2:4,5-DI-O-ISOPROPYLIDENE-BETA-D-PSICOPYRANOSE
• 2,2,2',2'-tetramethylspiro[1,3-dioxolane-4,6'-3a,4,7,7a-tetrahydro-[1,3]dioxolo[4,5-c]pyran]-7'-ol
• 2,2,2',2'-tetramethyltetrahydrospiro[1,3-dioxolane-4,6'-[1,3]dioxolo[4,5-c]pyran]-7'-ol (non-preferred name)
• 1,2:4,5-di-o-isopropylidene-β-d-psicopyranose
• 1,2:4,5-di-O-isopropylidene-B-D-*psicopyranose
• (3'aS,4R,7'R,7'aR)-2,2,2',2'-tetramethylspiro[1,3-dioxolane-4,6'-3a,4,7,7a-tetrahydro-[1,3]dioxolo[4,5-c]pyran]-7'-ol
• 1,2:4,5-Bis-O-(1-methylethylidene)-beta-D-psicopyranose
• MFCD00069733
• (3'aR,4S,7'R,7'aS)-2,2,2',2'-tetramethylspiro[1,3-dioxolane-4,6'-3a,4,7,7a-tetrahydro-[1,3]dioxolo[4,5-c]pyran]-7'-ol
• (3aR,6S,7R,7aS)-2,2,5',5'-tetramethyl-tetrahydro-2H-spiro[[1,3]dioxolo[4,5-c]pyran-6,2'-[1,4]dioxolan]-7-ol
• 18422-54-3
• 1,2:4,5-Di-O-isopropylidene-?-D-psicopyranose
• SCHEMBL1364084
• (3AR,4'S,7R,7aS)-2,2,2',2'-tetramethyltetrahydrospiro[[1,3]dioxolo[4,5-c]pyran-6,4'-[1,3]dioxolan]-7-ol
• DTXSID001219060

• Inchi： 1S/C12H20O6/c1-10(2)15-6-12(18-10)9(13)8-7(5-14-12)16-11(3,4)17-8/h7-9,13H,5-6H2,1-4H3/t7-,8-,9-,12+/m1/s1
• InChI Key： NFHXOQDPQIQPKT-HNBLOZHYSA-N
• SMILES： O1C[C@@H]2[C@H]([C@H]([C@]31COC(C)(C)O3)O)OC(C)(C)O2

Computed Properties

• Exact Mass: 260.126
• Monoisotopic Mass: 260.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.28
• Boiling Point: 379°Cat760mmHg
• Flash Point: 183°C
• Refractive Index: 1.521
• PSA: 66.38000
• LogP: 0.37680

b-D-Psicopyranose,1,2:4,5-bis-O-(1-methylethylidene)- Security Information

• WGK Germany：3
• Storage Condition：−20°C